Cas no 1448124-10-4 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide
• CAS No: 1448124-10-4
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 5998123
• PubChem ID: 71808617
• Update Time: 2025-05-20

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide
• 1448124-10-4
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)cyclopropanesulfonamide
• AKOS024563445
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]CYCLOPROPANESULFONAMIDE
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]cyclopropanesulfonamide
• F6440-4047

• Inchi： 1S/C11H17N3O2S/c1-14-11(8-2-3-8)6-9(13-14)7-12-17(15,16)10-4-5-10/h6,8,10,12H,2-5,7H2,1H3
• InChI Key： BSVZMOVRAYCIBC-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NCC1C=C(C2CC2)N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 255.10414797g/mol
• Monoisotopic Mass: 255.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.4Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide

Professional Introduction to N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide (CAS No. 1448124-10-4)

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide, a compound with the CAS number 1448124-10-4, represents a significant advancement in the field of pharmaceutical chemistry. This innovative molecule has garnered attention due to its unique structural features and promising biological activities. The compound belongs to a class of sulfonamides, which are well-known for their therapeutic potential in various medical applications.

The molecular structure of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide incorporates several key functional groups that contribute to its pharmacological properties. The presence of a cyclopropyl ring and a pyrazole moiety enhances its binding affinity to biological targets, making it a valuable candidate for drug discovery. Specifically, the cyclopropyl group is known to improve metabolic stability, while the pyrazole ring is often associated with anti-inflammatory and antimicrobial effects.

Recent research in medicinal chemistry has highlighted the importance of sulfonamides in developing novel therapeutic agents. Sulfonamides are characterized by their ability to form stable hydrogen bonds with biological targets, which facilitates high-affinity interactions. In the case of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide, the sulfonamide group is strategically positioned to interact with specific amino acid residues in proteins, thereby modulating their function.

One of the most intriguing aspects of this compound is its potential application in oncology. Studies have demonstrated that sulfonamides can inhibit the activity of enzymes involved in cancer cell proliferation. The structural features of N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide suggest that it may interfere with key signaling pathways in tumor cells, leading to their growth inhibition or apoptosis. This has opened up new avenues for research in developing targeted cancer therapies.

In addition to its oncological potential, this compound has shown promise in treating inflammatory and autoimmune diseases. The pyrazole moiety, in particular, is known for its anti-inflammatory properties. Preclinical studies have indicated that derivatives of pyrazole can modulate cytokine production and reduce inflammation, making them effective against conditions such as rheumatoid arthritis and inflammatory bowel disease. The incorporation of this moiety into N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide enhances its therapeutic efficacy in these conditions.

The cyclopropyl group in the molecule also contributes to its pharmacological profile by enhancing bioavailability and reducing metabolic degradation. This feature is particularly important for oral administration, as it ensures that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the cyclopropyl group can improve solubility, which is crucial for drug formulation and delivery.

Current research efforts are focused on optimizing the synthesis and purification methods for N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, which is essential for both preclinical and clinical studies. Techniques such as catalytic hydrogenation and transition metal-catalyzed reactions have been employed to streamline the synthetic pathway, making it more efficient and scalable.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide is crucial for determining appropriate dosing regimens and minimizing side effects. Initial studies have shown that the compound exhibits favorable pharmacokinetic profiles, including good absorption and distribution throughout the body. These findings are encouraging for further development into a clinical candidate.

In conclusion, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopropanesulfonamide (CAS No. 1448124-10-4) is a promising pharmaceutical compound with significant therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of sulfonamides and their applications continues to grow, compounds like this one are poised to play a crucial role in addressing unmet medical needs across various disease areas.